DIMETHYLSILOXANE, ETHYLENE OXIDE BLOCK COPOLYMER
Overview
Description
Dimethylsiloxane, ethylene oxide block copolymer is a polymeric organosilicon compound commonly referred to as a silicone. This compound is known for its unique properties, including its use as a lubricant, leveling aid, anti-fog, and anti-static agent . It is a hydrophilic silicone, which means it has a greater compatibility with aqueous systems compared to conventional silicones .
Preparation Methods
The synthesis of dimethylsiloxane, ethylene oxide block copolymer involves polymerization or polycondensation processes. The synthetic route typically includes the polymerization of dimethylsiloxane followed by the incorporation of ethylene oxide units . Industrial production methods often involve controlled polymerization techniques to achieve the desired molecular weight and block composition . The reaction conditions usually include the use of catalysts and specific temperature and pressure settings to ensure the proper formation of the copolymer .
Chemical Reactions Analysis
Dimethylsiloxane, ethylene oxide block copolymer undergoes various chemical reactions, including hydrolysis under acidic or alkaline conditions . Common reagents used in these reactions include acids, bases, and other reactive chemicals that can interact with the siloxane and ethylene oxide units . The major products formed from these reactions depend on the specific conditions and reagents used, but they often include smaller siloxane and ethylene oxide fragments .
Scientific Research Applications
Dimethylsiloxane, ethylene oxide block copolymer has a wide range of scientific research applications. In chemistry, it is used as a surfactant and emulsifier due to its ability to reduce surface tension and stabilize emulsions . In biology and medicine, it is used in drug delivery systems and medical implants because of its biocompatibility and flexibility . In industry, it is used in coatings, cosmetics, and as a foaming and anti-foaming agent .
Mechanism of Action
The mechanism of action of dimethylsiloxane, ethylene oxide block copolymer involves its interaction with various molecular targets and pathways. The compound’s hydrophilic and hydrophobic segments allow it to interact with both aqueous and non-aqueous environments, making it an effective surfactant and emulsifier . In biological systems, it can increase the permeability of cell membranes, which is useful in drug delivery applications .
Comparison with Similar Compounds
Dimethylsiloxane, ethylene oxide block copolymer is unique compared to other similar compounds due to its specific combination of dimethylsiloxane and ethylene oxide units. Similar compounds include other block copolymers such as polydimethylsiloxane-polyethylene glycol and polydimethylsiloxane-polypropylene glycol . These compounds share some properties with this compound but differ in their specific applications and performance characteristics .
Properties
CAS No. |
117272-76-1 |
|---|---|
Molecular Formula |
C15H40O5Si4 |
Molecular Weight |
412.82 |
IUPAC Name |
[dimethyl(trimethylsilyloxy)silyl]oxy-[3-(2-methoxyethoxy)propyl]-methyl-trimethylsilyloxysilane |
InChI |
InChI=1S/C15H40O5Si4/c1-16-13-14-17-12-11-15-24(10,19-22(5,6)7)20-23(8,9)18-21(2,3)4/h11-15H2,1-10H3 |
InChI Key |
ORMZLCYXFALIGS-UHFFFAOYSA-N |
SMILES |
COCCOCCC[Si](C)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(Bromomethyl)-4-hydroxy-2,3-dimethyl-7,8a-dihydroimidazo[4,5-g]quinazoline-8,9-dione](/img/structure/B568199.png)
![2-[2-[(5S,8aS)-2,5,8a-trimethyl-5-(4-methylpent-3-enyl)-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]ethyl]-2-methyl-1,3-dioxolane](/img/structure/B568204.png)
